Cas no 1339055-53-6 (N-[(1H-imidazol-2-yl)methyl]-4-methylpyridin-3-amine)

• Product Name: N-[(1H-imidazol-2-yl)methyl]-4-methylpyridin-3-amine
• CAS No: 1339055-53-6
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5149317
• PubChem ID: 63329517
• Update Time: 2025-05-23

N-[(1H-imidazol-2-yl)methyl]-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(1H-imidazol-2-ylmethyl)-4-methylpyridin-3-amine
• N-[(1H-imidazol-2-yl)methyl]-4-methylpyridin-3-amine

• Inchi： 1S/C10H12N4/c1-8-2-3-11-6-9(8)14-7-10-12-4-5-13-10/h2-6,14H,7H2,1H3,(H,12,13)
• InChI Key： IMWCMMOQWWIBCU-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CC=1C)CC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 53.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-[(1H-imidazol-2-yl)methyl]-4-methylpyridin-3-amine

Comprehensive Overview of N-[(1H-imidazol-2-yl)methyl]-4-methylpyridin-3-amine (CAS No. 1339055-53-6)

N-[(1H-imidazol-2-yl)methyl]-4-methylpyridin-3-amine (CAS No. 1339055-53-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features an imidazole ring linked to a 4-methylpyridine moiety via a methylene bridge, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in enzyme inhibition, receptor modulation, and catalysis, aligning with current trends in precision medicine and targeted therapy.

The growing demand for small-molecule therapeutics has propelled studies on N-[(1H-imidazol-2-yl)methyl]-4-methylpyridin-3-amine, especially in the context of kinase inhibitors and GPCR-targeted drugs. Its imidazole-pyridine hybrid structure offers excellent binding affinity to biological targets, a feature highly sought after in drug design. Recent publications highlight its role in structure-activity relationship (SAR) studies, where it serves as a scaffold for optimizing bioavailability and selectivity. These attributes make it a hot topic in AI-driven drug discovery platforms, where computational models predict its interactions with proteomic targets.

From a synthetic chemistry perspective, CAS No. 1339055-53-6 exemplifies advancements in green chemistry methodologies. Its synthesis often involves microwave-assisted reactions or flow chemistry techniques, reducing solvent waste and energy consumption—a key focus in sustainable pharmaceutical manufacturing. Analytical characterization using LC-MS and NMR spectroscopy confirms its high purity, meeting stringent requirements for preclinical research. These qualities address frequently searched queries about eco-friendly synthesis and analytical validation in modern labs.

In the realm of bioconjugation, N-[(1H-imidazol-2-yl)methyl]-4-methylpyridin-3-amine demonstrates utility as a ligand for metal complexes used in diagnostic imaging. This aligns with rising interest in theranostic agents—a fusion of therapy and diagnostics—that dominate discussions in oncological research. Its chelation properties are also explored for antioxidant applications, tapping into the popular niche of oxidative stress mitigation strategies.

Regulatory and safety profiles of CAS 1339055-53-6 adhere to ICH guidelines, with studies confirming its stability under GMP conditions. This ensures compatibility with large-scale production, a critical factor for pharmaceutical companies investing in pipeline diversification. The compound’s logP and pKa values, frequently searched parameters in ADME studies, suggest favorable pharmacokinetic behavior, further boosting its industrial relevance.

Emerging applications in material science reveal that N-[(1H-imidazol-2-yl)methyl]-4-methylpyridin-3-amine can serve as a building block for organic semiconductors. This intersects with the booming field of flexible electronics, where researchers seek π-conjugated systems with tunable optoelectronic properties. Such multidisciplinary utility positions this compound as a bridge between pharmaceutical innovation and advanced materials, answering trending searches about cross-industry chemical applications.